2-(4-methylphenoxy)-N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide
Description
2-(4-methylphenoxy)-N-(2-{[4-(3-methylphenyl)piperazin-1-yl]sulfonyl}ethyl)acetamide is a structurally complex sulfonamide-acetamide hybrid with a piperazine core. Its molecular architecture comprises three key moieties:
- 4-Methylphenoxy group: A lipophilic aromatic substituent contributing to membrane permeability and receptor interactions.
- Piperazine ring: Substituted with a 3-methylphenyl group at the 4-position, enhancing steric and electronic modulation of receptor binding.
- Sulfonylethyl-acetamide linker: Provides conformational flexibility and hydrogen-bonding capacity, critical for target engagement.
This compound is hypothesized to exhibit pharmacological activity due to its structural resemblance to piperazine-based therapeutics, such as antipsychotics and serotonin receptor modulators . However, its specific biological targets and pharmacokinetic profile remain under investigation.
Properties
IUPAC Name |
2-(4-methylphenoxy)-N-[2-[4-(3-methylphenyl)piperazin-1-yl]sulfonylethyl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O4S/c1-18-6-8-21(9-7-18)29-17-22(26)23-10-15-30(27,28)25-13-11-24(12-14-25)20-5-3-4-19(2)16-20/h3-9,16H,10-15,17H2,1-2H3,(H,23,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CQCQETMCEMCJJU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NCCS(=O)(=O)N2CCN(CC2)C3=CC=CC(=C3)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O4S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Key Observations:
Aromatic Substitutions: Methyl groups (as in the target compound) enhance lipophilicity, favoring blood-brain barrier penetration compared to polar methoxy or hydroxy groups .
Piperazine Modifications :
- 3-Methylphenyl substitution (target compound) may reduce metabolic oxidation compared to 4-methoxyphenyl analogs, improving half-life .
- Pyrimidinyl-piperazine derivatives () exhibit distinct selectivity for kinase targets over neurotransmitter receptors .
Linker Groups :
- Sulfonylethyl-acetamide linkers (common in all analogs) enable flexible docking into hydrophobic enzyme pockets, while acetamide moieties participate in hydrogen bonding .
Key Findings:
- The target compound’s higher LogP (3.2) suggests superior membrane permeability relative to polar derivatives like ’s hydroxy-dimethoxybenzyl analog (LogP ~1.5) .
- Synthetic complexity correlates with piperazine functionalization; 3-methylphenyl substitution requires regioselective alkylation, increasing step count .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
